Cas no 1788054-83-0 (3-(trifluoromethyl)cyclobutanol)

• Product Name: 3-(trifluoromethyl)cyclobutanol
• CAS No: 1788054-83-0
• MF: C₅H₇F₃O
• MW: 140.103692293167
• MDL: MFCD28502423
• CID: 4614296
• PubChem ID: 91933802
• Update Time: 2025-07-20

3-(trifluoromethyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)cyclobutan-1-ol
• 3-(Trifluoromethyl)cyclobutanol
• trans-3-(trifluoromethyl)cyclobutanol
• Cyclobutanol, 3-(trifluoromethyl)-
• FC(C1CC(C1)O)(F)F
• AMY35767
• SB18632
• cis-3-(Trifluoromethyl)cyclobutanol
• 2748331-48-6
• P15018
• Rel-(1s,3s)-3-(trifluoromethyl)cyclobutan-1-ol
• 1788054-83-0
• AS-79876
• EN300-1717465
• SY344199
• SCHEMBL18669708
• AS-52388
• XGAGIAQWWXHRJN-UHFFFAOYSA-N
• SY270284
• (1r,3r)-3-(trifluoromethyl)cyclobutan-1-ol
• 2091782-60-2
• CS-0309931
• SCHEMBL18669534
• CS-0171545
• DB-394077
• CS-0530313
• MFCD32174117
• P19819
• XGAGIAQWWXHRJN-JPYJGEKTSA-N
• MFCD28502423
• AKOS025396300
• 3-(trifluoromethyl)cyclobutanol

• MDL： MFCD28502423
• Inchi： 1S/C5H7F3O/c6-5(7,8)3-1-4(9)2-3/h3-4,9H,1-2H2
• InChI Key： XGAGIAQWWXHRJN-UHFFFAOYSA-N
• SMILES： FC(C1CC(C1)O)(F)F

Computed Properties

• Exact Mass: 140.04489933 g/mol
• Monoisotopic Mass: 140.04489933 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2
• Molecular Weight: 140.10

Additional information on 3-(trifluoromethyl)cyclobutanol

Recent Advances in the Application of 3-(Trifluoromethyl)cyclobutanol (CAS 1788054-83-0) in Chemical Biology and Pharmaceutical Research

3-(Trifluoromethyl)cyclobutanol (CAS 1788054-83-0) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural and electronic properties. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the cyclobutanol scaffold offers conformational rigidity, making it an attractive moiety for drug design. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(trifluoromethyl)cyclobutanol as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound to introduce a conformationally constrained moiety that improved target binding affinity while maintaining favorable pharmacokinetic properties. The resulting compounds showed potent inhibition of BTK with IC50 values in the low nanomolar range, highlighting the strategic importance of this building block in kinase inhibitor development.

In the field of CNS drug discovery, 3-(trifluoromethyl)cyclobutanol has been employed as a privileged scaffold for GABA receptor modulators. A recent patent application (WO2023056321) describes its incorporation into novel positive allosteric modulators of GABAA receptors, demonstrating improved blood-brain barrier penetration compared to traditional benzodiazepine derivatives. The trifluoromethyl group was found to significantly enhance metabolic stability without compromising receptor binding affinity.

The compound has also found applications in radiopharmaceutical development. Researchers at the University of California recently reported (ACS Medicinal Chemistry Letters, 2024) on the use of 3-(trifluoromethyl)cyclobutanol as a precursor for fluorine-18 labeled PET tracers targeting sigma-2 receptors. The radiolabeled analogs showed excellent in vivo stability and tumor uptake in preclinical models, suggesting potential for cancer imaging applications.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of 3-(trifluoromethyl)cyclobutanol derivatives. A 2024 Nature Communications paper described a photoredox-catalyzed [2+2] cycloaddition approach that enables the stereoselective synthesis of various functionalized cyclobutanes, including 3-(trifluoromethyl)cyclobutanol derivatives, with excellent enantioselectivity (up to 99% ee). This breakthrough significantly expands the accessibility of these valuable intermediates for medicinal chemistry applications.

Looking forward, the unique properties of 3-(trifluoromethyl)cyclobutanol continue to inspire innovative applications across multiple therapeutic areas. Its combination of metabolic stability, conformational constraint, and synthetic versatility makes it particularly valuable in the design of next-generation therapeutics targeting challenging protein classes. Ongoing research is exploring its potential in PROTAC design, covalent inhibitor development, and as a bioisostere for traditional pharmacophores.